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Compound of Interest

Compound Name: Propyl formate

Cat. No.: B089675 Get Quote

Introduction

Propyl formate (n-propyl methanoate) is a carboxylic ester known for its characteristic

pleasant, fruity, and ethereal odor, often reminiscent of pears.[1][2] As a highly volatile organic

compound, it is utilized in the fragrance and flavor industries primarily as a top note ingredient

to impart a burst of fruity freshness.[1][3] Its chemical structure consists of a propyl group

attached to a formate group, and it is formed from the reaction of propyl alcohol and formic

acid.[2][3] These application notes provide researchers and formulators with the essential

properties, formulation guidelines, and analytical protocols for the effective use of propyl
formate in perfumes and fragrances.

Physicochemical and Olfactory Properties
Propyl formate's utility in perfumery is largely dictated by its physical and chemical properties,

which influence its volatility, solubility, and scent profile. It is a clear, colorless liquid that is

highly flammable.[4][5] While only slightly soluble in water, it demonstrates good solubility in

common organic solvents like ethanol and diethyl ether, which are standard vehicles in

fragrance formulation.[3]

Table 1: Physicochemical and Olfactory Data for Propyl Formate
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Property Value Source(s)

Molecular Formula C₄H₈O₂ [4]

Molecular Weight 88.11 g/mol [4]

Appearance Clear colorless liquid [1][4]

Odor Profile
Fruity, ethereal, sweet, rum-

like, pear-like
[1][2][6]

Odor Threshold 0.96 ppm [1][7]

Boiling Point 80-82 °C @ 760 mmHg [4]

Flash Point -3 °C (27 °F) [4][6]

Vapor Pressure 82.6 mmHg [4]

Vapor Density 3.03 (vs. air)

Density 0.904 g/mL at 25 °C

Solubility

Sparingly soluble in water;

miscible with alcohol and

ether.[3]

Refractive Index 1.375 - 1.378 @ 20 °C [6]

FEMA Number 2943 [4]

Application Notes for Formulation
2.1. Olfactory Role and Usage

Top Note Enhancer: Due to its high volatility (evidenced by its low boiling point and high

vapor pressure), propyl formate is an excellent top note material.[8][9] It provides an initial

"lift" or burst of scent that is perceived immediately upon application of the fragrance.

Fruity and Ethereal Modifier: It is used to introduce a fresh, light, and fruity character,

particularly in floral, fruity, and citrus fragrance families.[1] Its ethereal quality can add a

diffusive and sparkling effect to a composition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://www.guidechem.com/encyclopedia/propyl-formate-dic2228.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://www.guidechem.com/encyclopedia/propyl-formate-dic2228.html
https://cymitquimica.com/cas/110-74-7/
https://www.thegoodscentscompany.com/data/rw1034091.html
https://www.guidechem.com/encyclopedia/propyl-formate-dic2228.html
https://www.env.go.jp/en/air/odor/measure/02_3_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://www.thegoodscentscompany.com/data/rw1034091.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://www.solubilityofthings.com/propyl-formate
https://www.thegoodscentscompany.com/data/rw1034091.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-formate
https://www.benchchem.com/product/b089675?utm_src=pdf-body
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://staging.uniformcollection.com/filedownload.ashx/libweb/ZUWlpA/Are-Esters-Used-In-Perfumes.pdf
https://www.guidechem.com/encyclopedia/propyl-formate-dic2228.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Concentration: The International Fragrance Association (IFRA) standards

provide guidance on usage levels. Usage levels up to 2.0% in the final fragrance concentrate

are recommended.[6]

2.2. Formulation Considerations

Solvent System: Propyl formate is readily soluble in ethanol, the most common solvent in

perfumery, making it easy to incorporate into standard fragrance bases.

Stability: As an ester, propyl formate can be susceptible to hydrolysis (breaking down into

propanol and formic acid), especially in the presence of water and a strong acid or base

catalyst.[2][10] However, in typical neutral pH, alcohol-based perfume systems, it is

considered stable.[10] It is crucial to avoid highly acidic or alkaline conditions in the final

formulation to maintain its integrity.[8]

Fixation: The fleeting nature of highly volatile top notes like propyl formate can be a

challenge.[8] To prolong its perception, formulators should use appropriate fixatives or less

volatile mid- and base-note ingredients that can anchor and extend the top note's presence.

[8]

2.3. Safety and Regulatory Status

Propyl formate is classified as FEMA GRAS (Generally Recognized as Safe) for its use as

a flavoring agent.[4][6]

It is a highly flammable liquid and vapor, requiring careful handling and storage away from

ignition sources.[1]

Safety data indicates it can be an irritant to the eyes and respiratory system, and vapors may

cause drowsiness or dizziness.[1][6] Standard personal protective equipment should be used

during handling.

Experimental Protocols
Protocol 1: Incorporation of Propyl Formate into a
Fragrance Accord
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This protocol describes a basic workflow for blending propyl formate into a simple fragrance

accord to evaluate its olfactory contribution.

Methodology:

Prepare Materials: Obtain high-purity propyl formate, perfumer's alcohol (ethanol), a

reference fragrance base (e.g., a simple floral or citrus accord), glass beakers, pipettes, and

a precise digital scale.

Create Dilutions: Prepare a 10% dilution of propyl formate in perfumer's alcohol to allow for

more precise dosing.

Establish Control: Weigh 10g of the reference fragrance base into a clean glass vial. This will

serve as the control sample.

Trial Formulations:

Prepare a trial formulation by adding a specific percentage of the propyl formate dilution

to the fragrance base. For a target of 0.5% propyl formate in the final accord, add 0.5g of

the 10% dilution to 9.5g of the reference base.

Create additional trials at different concentrations (e.g., 1.0%, 1.5%, 2.0%) to assess the

dose-dependent effect on the scent profile.

Blending and Maceration: Securely cap the vials, gently swirl to mix, and label them clearly.

Allow the mixtures to macerate for at least 48 hours in a cool, dark place to allow the scents

to meld.

Olfactory Evaluation: Dip fragrance blotters into the control and each trial sample. Evaluate

the initial "top note" impression immediately and then at intervals (e.g., 5 min, 30 min, 1 hour)

to assess the evolution and impact of the propyl formate.
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Workflow for Incorporating Propyl Formate

Preparation

Formulation

Post-Processing & Evaluation

1. Prepare Materials
(Propyl Formate, Ethanol, Base)

2. Create 10% Dilution
of Propyl Formate

4. Create Trials
(Add Dilution to Base at 0.5%, 1%, 2%)

3. Weigh Reference Base
(Control Sample)

6. Olfactory Evaluation
(Using Blotters)

5. Blend and Macerate
(48 hours)
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Experimental Workflow for Headspace GC-MS Analysis

Sample Preparation

Headspace Generation

Analysis

1. Place 100 µL of
Fragrance in HS Vial

2. Seal Vial

3. Incubate Vial
(e.g., 60°C for 15 min)

4. Inject Headspace Vapor
into GC Inlet

5. GC Separation
(Temperature Ramp)

6. MS Detection
(EI Mode)

7. Data Analysis
(Identify Peaks)
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Protocol for Accelerated Stability Testing

Setup

Testing Over Time (Weeks 0, 1, 2, 4, 8, 12)

Result

1. Prepare Samples
in Final Packaging

2. Store Samples at Different Conditions

B1

Control (4°C)

B2

Control (25°C)

B3

Test (45°C)

3. Visual Inspection
(Color, Clarity)

4. Olfactory Evaluation
(Scent Profile)

5. (Optional) GC-MS Analysis
(Chemical Integrity)

6. Compile and Analyze Data

7. Determine Shelf Life
and Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Propyl Formate in
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fragrances-and-perfumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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